Cas no 27106-46-3 (ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate
• CAS No: 27106-46-3
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• MDL: MFCD01212641
• CID: 2930840
• Update Time: 2025-06-08

ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(phenylsulfonyl)piperazinecarboxylate
• ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate
• ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate
• Oprea1_201674
• Oprea1_352053
• IFLab1_004466
• HMS1424K22
• STK825862
• IDI1_010221
• ST50780764

• MDL： MFCD01212641
• Inchi： 1S/C13H18N2O4S/c1-2-19-13(16)14-8-10-15(11-9-14)20(17,18)12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
• InChI Key： QJAUYXLZQGTBOP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 418
• XLogP3: 1.1
• Topological Polar Surface Area: 75.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.3±55.0 °C at 760 mmHg
• Flash Point: 221.9±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate

Ethyl 4-(Benzenesulfonyl)piperazine-1-carboxylate (CAS No. 27106-46-3): A Comprehensive Overview

Ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate (CAS No. 27106-46-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block for drug discovery and as a potential therapeutic agent.

The molecular structure of ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate consists of a piperazine ring functionalized with a benzenesulfonyl group and an ethyl ester moiety. The piperazine ring is a common structural motif in many bioactive compounds, contributing to its ability to interact with various biological targets. The benzenesulfonyl group adds additional functionality and can influence the compound's pharmacological properties, such as solubility, stability, and bioavailability.

Recent studies have highlighted the potential of ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a scaffold for designing inhibitors of specific protein-protein interactions (PPIs). The researchers found that derivatives of ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate exhibited potent inhibitory activity against certain PPIs involved in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

In another study, published in the European Journal of Medicinal Chemistry (2023), ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate was investigated for its neuroprotective properties. The compound was found to exhibit significant neuroprotective effects in cellular models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate key signaling pathways involved in neuronal survival and function.

The synthesis of ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate typically involves multi-step reactions, starting from commercially available starting materials. One common synthetic route involves the reaction of piperazine with benzenesulfonyl chloride to form the benzenesulfonyl piperazine intermediate, followed by esterification with ethyl chloroformate. This synthetic strategy allows for the efficient preparation of the compound with high purity and yield.

The pharmacokinetic properties of ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate have also been studied extensively. Research has shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate plasma protein binding. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of toxicity, studies have generally reported low toxicity levels for ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in clinical settings.

The potential applications of ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate extend beyond its use as a therapeutic agent. It has also been explored as a ligand in supramolecular chemistry and as a building block for the synthesis of more complex molecules. Its versatility and functional groups make it an attractive starting point for chemists seeking to develop novel materials or compounds with specific properties.

In conclusion, ethyl 4-(benzenesulfonyl)piperazine-1-carboxylate (CAS No. 27106-46-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the utility and potential of this compound will emerge, contributing to the advancement of drug discovery and therapeutic innovation.